Cas no 2680682-67-9 (tert-butyl N-(6-bromo-5-methoxypyridin-3-yl)carbamate)

Tert-butyl N-(6-bromo-5-methoxypyridin-3-yl)carbamate is a versatile intermediate in organic synthesis, particularly valuable for pharmaceutical and agrochemical applications. Its bromo and methoxy substituents on the pyridine ring enhance reactivity, enabling selective functionalization in cross-coupling reactions. The tert-butyl carbamate (Boc) group serves as a robust protecting group for amines, ensuring stability under various reaction conditions. This compound is well-suited for constructing complex heterocyclic frameworks due to its balanced reactivity and compatibility with common synthetic methodologies. High purity and consistent performance make it a reliable choice for research and industrial-scale processes requiring precise control over molecular architecture.
tert-butyl N-(6-bromo-5-methoxypyridin-3-yl)carbamate structure
2680682-67-9 structure
Product Name:tert-butyl N-(6-bromo-5-methoxypyridin-3-yl)carbamate
CAS No:2680682-67-9
MF:C11H15BrN2O3
MW:303.152402162552
CID:5633004
PubChem ID:165935638
Update Time:2025-06-08

tert-butyl N-(6-bromo-5-methoxypyridin-3-yl)carbamate Chemical and Physical Properties

Names and Identifiers

    • tert-butyl N-(6-bromo-5-methoxypyridin-3-yl)carbamate
    • 2680682-67-9
    • EN300-28290808
    • Inchi: 1S/C11H15BrN2O3/c1-11(2,3)17-10(15)14-7-5-8(16-4)9(12)13-6-7/h5-6H,1-4H3,(H,14,15)
    • InChI Key: KDWFAMUJPPEPNZ-UHFFFAOYSA-N
    • SMILES: BrC1=C(C=C(C=N1)NC(=O)OC(C)(C)C)OC

Computed Properties

  • Exact Mass: 302.02660g/mol
  • Monoisotopic Mass: 302.02660g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 268
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 60.4Ų

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Additional information on tert-butyl N-(6-bromo-5-methoxypyridin-3-yl)carbamate

Comprehensive Overview of tert-butyl N-(6-bromo-5-methoxypyridin-3-yl)carbamate (CAS No. 2680682-67-9)

The compound tert-butyl N-(6-bromo-5-methoxypyridin-3-yl)carbamate (CAS No. 2680682-67-9) is a specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. Its unique structure, featuring a bromo and methoxy substitution on the pyridine ring, makes it a valuable intermediate in the synthesis of complex molecules. Researchers and industries are increasingly interested in this compound due to its potential in developing small-molecule inhibitors and bioactive agents.

One of the key reasons for the growing attention toward tert-butyl N-(6-bromo-5-methoxypyridin-3-yl)carbamate is its role in drug discovery. With the rise of precision medicine and targeted therapies, this compound serves as a building block for designing molecules that interact with specific biological pathways. Its carbamate and pyridine moieties are particularly useful in modulating drug solubility and bioavailability, addressing common challenges in pharmacokinetics.

In addition to pharmaceutical applications, tert-butyl N-(6-bromo-5-methoxypyridin-3-yl)carbamate is also explored in material science. Its ability to act as a ligand or precursor in catalysis and polymer chemistry has sparked interest among chemists. The compound’s bromo group offers a reactive site for further functionalization, enabling the creation of custom-tailored materials for advanced technologies.

From an environmental perspective, the synthesis and handling of tert-butyl N-(6-bromo-5-methoxypyridin-3-yl)carbamate align with the principles of green chemistry. Researchers are optimizing its production to minimize waste and energy consumption, reflecting the broader shift toward sustainable chemical processes. This focus on sustainability is particularly relevant given the increasing regulatory scrutiny on chemical manufacturing practices.

The compound’s CAS No. 2680682-67-9 is frequently searched in academic and industrial databases, highlighting its relevance in contemporary research. Common queries include its synthetic routes, spectroscopic data, and applications in medicinal chemistry. Addressing these questions not only enhances understanding but also fosters collaboration across disciplines, driving innovation in organic synthesis and drug development.

In summary, tert-butyl N-(6-bromo-5-methoxypyridin-3-yl)carbamate (CAS No. 2680682-67-9) is a versatile compound with broad utility in pharmaceuticals, agrochemicals, and material science. Its structural features and reactivity make it a cornerstone in modern chemistry, while its alignment with sustainability goals ensures its continued relevance in a rapidly evolving scientific landscape.

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